Cas no 1361906-38-8 (4-(2,3-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine)

• Product Name: 4-(2,3-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine
• CAS No: 1361906-38-8
• MF: C₁₂H₆Cl₂F₃NO
• MW: 308.083351612091
• CID: 4800346
• Update Time: 2025-07-01

4-(2,3-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C12H6Cl2F3NO/c13-8-3-1-2-6(9(8)14)7-4-5-18-11(10(7)19)12(15,16)17/h1-5,19H
• InChI Key： NJQSACSDZLRSIF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CN=C(C(F)(F)F)C=1O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 316
• XLogP3: 4.3
• Topological Polar Surface Area: 33.1

Additional information on 4-(2,3-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine

4-(2,3-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine: A Comprehensive Overview

4-(2,3-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine, with the CAS registry number 1361906-38-8, is a complex organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its unique pyridine ring structure, which is substituted with a 2,3-dichlorophenyl group at the 4-position, a hydroxyl group at the 3-position, and a trifluoromethyl group at the 2-position. These substituents contribute to its distinct chemical properties and potential applications in various industries.

The pyridine ring system in this compound plays a pivotal role in its chemical behavior. Pyridine derivatives are known for their aromatic stability and ability to participate in various chemical reactions. The presence of electron-withdrawing groups such as the trifluoromethyl (-CF₃) and dichlorophenyl (-C₆H₃Cl₂) substituents enhances the electron-deficient nature of the pyridine ring, making it more reactive towards nucleophilic substitutions and other electrophilic attacks. Additionally, the hydroxyl (-OH) group at the 3-position introduces some degree of electron-donating resonance effects, which can modulate the reactivity of the molecule under different conditions.

Recent studies have highlighted the potential of this compound in drug discovery. The trifluoromethyl group is known to improve pharmacokinetic properties such as bioavailability and metabolic stability, making it an attractive moiety for medicinal chemists. Furthermore, the dichlorophenyl group is often associated with antimicrobial and antifungal activities, which suggests that this compound could be explored for its potential as an antimicrobial agent. In fact, preliminary research has indicated that this compound exhibits moderate activity against certain bacterial strains, particularly Gram-positive bacteria.

In terms of synthesis, 4-(2,3-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine can be prepared through a multi-step process involving nucleophilic aromatic substitution or coupling reactions. One common approach involves the substitution of a suitable pyridine derivative with the desired substituents under specific reaction conditions. The introduction of the trifluoromethyl group typically requires either electrophilic substitution or coupling reactions using appropriate reagents such as CF₃I or CF₃SO₂N₂.

The physical properties of this compound are also worth noting. It has a melting point of approximately 150°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. Its UV-Vis spectrum shows strong absorption bands due to π→π* transitions within the pyridine ring system, which can be useful for analytical purposes.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its potential impact on ecosystems. Recent research has shown that under aerobic conditions, this compound undergoes microbial degradation through oxidative pathways, leading to the formation of less toxic byproducts. This suggests that it may not pose significant long-term environmental risks if properly managed.

In conclusion, 4-(2,3-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine (CAS No: 1361906-38-8) is a versatile compound with promising applications in pharmaceuticals and other industries. Its unique structure endows it with desirable chemical properties that make it a valuable subject for further research and development. As new studies emerge, it is likely that this compound will find even more innovative uses in various fields.